Cas no 1806326-09-9 (2-(2-Chlorobenzo[d]oxazol-4-yl)acetonitrile)

• Product Name: 2-(2-Chlorobenzo[d]oxazol-4-yl)acetonitrile
• CAS No: 1806326-09-9
• MF: C₉H₅ClN₂O
• MW: 192.601800680161
• CID: 4820138
• Update Time: 2025-06-10

2-(2-Chlorobenzo[d]oxazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chlorobenzo[d]oxazole-4-acetonitrile
• 2-(2-Chlorobenzo[d]oxazol-4-yl)acetonitrile

• Inchi： 1S/C9H5ClN2O/c10-9-12-8-6(4-5-11)2-1-3-7(8)13-9/h1-3H,4H2
• InChI Key： BEINBJPKMAOKOG-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C=CC=C2CC#N)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8

Additional information on 2-(2-Chlorobenzo[d]oxazol-4-yl)acetonitrile

Recent Advances in the Study of 2-(2-Chlorobenzo[d]oxazol-4-yl)acetonitrile (CAS: 1806326-09-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-Chlorobenzo[d]oxazol-4-yl)acetonitrile (CAS: 1806326-09-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 2-(2-Chlorobenzo[d]oxazol-4-yl)acetonitrile as a key intermediate in the synthesis of various heterocyclic compounds. Its benzo[d]oxazole core structure, coupled with the reactive acetonitrile moiety, makes it a valuable building block for the development of novel pharmacophores. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, which are being explored for their efficacy in treating cancers and inflammatory diseases.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 2-(2-Chlorobenzo[d]oxazol-4-yl)acetonitrile exhibit promising inhibitory effects against specific protein kinases involved in cell proliferation and inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent activity against JAK2 and EGFR kinases, with IC50 values in the nanomolar range. These findings suggest potential applications in targeted cancer therapies.

The mechanism of action of these derivatives appears to involve competitive binding to the ATP-binding site of the target kinases, as revealed by molecular docking studies. Structural modifications of the parent compound, particularly at the chloro and acetonitrile positions, have been shown to significantly influence both binding affinity and selectivity. This structure-activity relationship (SAR) information is proving invaluable for the rational design of more potent and selective kinase inhibitors.

Beyond oncology applications, recent research has explored the antimicrobial potential of 2-(2-Chlorobenzo[d]oxazol-4-yl)acetonitrile derivatives. A 2024 study in Bioorganic Chemistry demonstrated that certain modifications to the core structure resulted in compounds with broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The mechanism appears to involve disruption of bacterial cell wall synthesis, offering a potential new approach to addressing antibiotic resistance.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable routes to produce 2-(2-Chlorobenzo[d]oxazol-4-yl)acetonitrile. Green chemistry approaches utilizing catalytic methods and environmentally benign solvents have been reported, addressing the growing need for sustainable pharmaceutical manufacturing processes. These developments are particularly relevant given the compound's increasing importance as a synthetic intermediate.

In conclusion, 2-(2-Chlorobenzo[d]oxazol-4-yl)acetonitrile (CAS: 1806326-09-9) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to uncover new applications and optimize its pharmacological properties. Future directions include further exploration of its structure-activity relationships, development of more selective derivatives, and evaluation in advanced preclinical models. The compound's versatility ensures it will remain a focus of chemical biology and pharmaceutical research in the coming years.